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Introduction

As complementary metal-oxide-semiconductor (CMOS) devices continue to scale down, the
conventional silicon dioxide (SiOz2) gate dielectric is approaching its physical limits due to
excessive leakage currents. This has necessitated the exploration of alternative materials with
a higher dielectric constant (high-k), which allows for a physically thicker film while maintaining
the same capacitance, thereby reducing leakage. Yttrium silicate (Y-O-Si) has emerged as a
promising high-k candidate due to its desirable thermodynamic stability, suitable dielectric
constant, and good interface properties with silicon.[1][2] This document provides detailed
application notes and protocols for the use of yttrium silicate as a gate dielectric in CMOS
devices.

Properties of Yttrium Silicate
Yttrium silicate offers several advantages as a gate dielectric material:

» High Dielectric Constant (k): Yttrium silicate exhibits a dielectric constant significantly
higher than that of SiOz (k=3.9). Reported values for yttrium silicate are in the range of 12
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to 14.[1][3][4]

o Thermodynamic Stability: The Y-O bond is very strong, with a free energy of formation more
negative than that of the Si-O bond, making yttrium silicate thermodynamically stable in
contact with silicon.[1]

e Good Interface Quality: Yttrium silicate can form a stable interface with the silicon
substrate, which is crucial for device performance. However, the formation of an interfacial
silicon dioxide layer is a critical aspect to control.[3][5]

o Low Oxygen Permeability: Yttrium silicate films exhibit low oxygen permeability, which
helps in passivating the silicon interface.[1]

e Amorphous Structure: Yttrium silicate films can be formed in an amorphous state, which is
beneficial for reducing leakage currents that can arise from grain boundaries in
polycrystalline films.[3][6]

Data Presentation

The following tables summarize the key electrical and physical properties of yttrium silicate
gate dielectrics as reported in the literature.

Table 1: Electrical Properties of Yttrium Silicate Gate Dielectrics

Property Reported Value Reference
Dielectric Constant (k) ~12-14 [1][3]1[4]
Equivalent Oxide Thickness

~1.0-1.1nm [21[31[41[5]
(EOT)
Fixed Charge Density ~9x101° cm~2 (negative) [1][2]

Leakage Current Density (Jg) <10~7 A/lcmz

Breakdown Field ~8 MV/cm

Table 2: Physical Properties and Spectroscopic Data for Yttrium Silicate
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Binding Energy

Property/Technique Observed Feature (eV) | Wavenumber  Reference
(cm™)

X-ray Photoelectron

Spectroscopy (XPS)

Y 3d Y-O-Si 157.6 [1]

Y203 reference 156.6 [1]

Si 2p Si-O in Y-O-Si 101.6 [3]

SiO2 reference 103.3 [3]

O 1s O in Y-O-Si 531.8 [3]

O in SiO2 533.0 [3]

0 in Y203 529.5 [3]

Fourier-Transform

Infrared Spectroscopy

(FTIR)

Si-O stretching mode in Y-O-Si 950 cm™? [1][2]

Y-O stretching modes in Y-O-Si Far-IR region [11[2]

Experimental Protocols

This section provides detailed methodologies for the deposition and characterization of yttrium
silicate gate dielectrics.

Protocol 1: Deposition of Yttrium Silicate Films by
Sputtering and Oxidation
This protocol describes the formation of yttrium silicate films by sputtering yttrium onto a

silicon substrate, followed by a two-step annealing and oxidation process.[1][2]

1. Substrate Preparation: a. Start with a p-type Si(100) substrate with a resistivity of 0.1-0.3
Q-cm. b. Perform a standard cleaning procedure (e.g., RCA clean) to remove organic and
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metallic contaminants. c. Immediately before loading into the deposition chamber, dip the
substrate in a buffered oxide etch (BOE) solution (e.g., 10:1) to remove the native oxide and
create a hydrogen-terminated surface.

2. Yttrium Deposition: a. Transfer the cleaned substrate into a high-vacuum sputtering system.
b. Deposit a thin film of yttrium (e.g., < 40 A) onto the silicon substrate using DC magnetron
sputtering from a high-purity yttrium target.

3. Silicide Formation (Vacuum Annealing): a. Transfer the yttrium-coated substrate to a vacuum
annealing chamber. b. Anneal the sample in a high vacuum (e.g., < 10~° Torr) at a temperature
above 550°C to form yttrium silicide (YSiz-x). This step promotes the diffusion of silicon into the
yttrium film.[3]

4. Silicate Formation (Oxidation): a. Introduce an oxidizing ambient, such as nitrous oxide
(N20), into the chamber. b. Oxidize the yttrium silicide film at a high temperature (e.g., 900°C)
for a short duration (e.g., 15 seconds) to form yttrium silicate.[7]

5. Post-Deposition Annealing (Optional): a. A post-deposition anneal in a nitrogen (N2) or
forming gas (90% N2 / 10% Hz) atmosphere at around 400°C can be performed to improve the
film quality and reduce interface traps.[3]

Protocol 2: Electrical Characterization using
Capacitance-Voltage (C-V) Measurements

This protocol outlines the procedure for fabricating MOS capacitors and performing C-V
measurements to determine properties like EOT and fixed charge density.

1. Device Fabrication: a. Following the deposition of the yttrium silicate film (Protocol 1),
deposit metal gate electrodes (e.g., Aluminum) on top of the dielectric through a shadow mask
using thermal evaporation. b. Deposit a thick layer of Aluminum on the backside of the silicon
wafer to ensure good ohmic contact.

2. C-V Measurement: a. Use an LCR meter (e.g., HP 4284A) to perform high-frequency (e.g., 1
MHz) C-V measurements. b. Apply a sweeping DC voltage to the gate electrode, typically from
inversion to accumulation, while measuring the capacitance.
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3. Data Analysis: a. Equivalent Oxide Thickness (EOT): Calculate the EOT from the
accumulation capacitance (C_acc) using the formula: EOT = (¢_SiO2 * A) / C_acc where
€_SiOz is the permittivity of SiO2 (3.9 * 8.854 x 10~ F/cm) and A is the area of the gate
electrode. Quantum mechanical correction models should be applied for more accurate EOT
determination.[3] b. Fixed Charge Density (Q_f): Determine the flat-band voltage (V_fb) from
the C-V curve. The fixed charge density can then be calculated using the difference between
the experimental V_fb and the ideal V_fb (which depends on the work function difference
between the metal gate and the silicon substrate).

Protocol 3: Physical Characterization Techniques

1. X-ray Photoelectron Spectroscopy (XPS): a. Use a monochromatic Al Ka X-ray source. b.
Acquire high-resolution spectra of the Y 3d, Si 2p, and O 1s core levels to determine the
chemical bonding states and composition of the film. c. Compare the measured binding
energies to reference spectra for Y203 and SiOz to confirm the formation of yttrium silicate.[1]

[3]

2. Fourier-Transform Infrared Spectroscopy (FTIR): a. Perform FTIR analysis in the mid-IR and
far-IR regions. b. Look for the characteristic Si-O stretching mode around 950 cm~* and Y-O
stretching modes in the far-IR region to confirm the silicate structure.[1][2]

Mandatory Visualization
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MOSFET Structure with Yttrium Silicate Gate Dielectric

Gate Electrode (e.g., Al, Poly-Si)

Yttrium Silicate (Y-O-Si) Interfacial Layer (SiOx)

Si Substrate (p-type)

Back Contact (Al)

Click to download full resolution via product page

Caption: Structure of a MOSFET with a yttrium silicate gate dielectric.
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Fabrication & Characterization Workflow
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Caption: Experimental workflow for yttrium silicate gate dielectric fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1254002/docs#application-notes-yttrium-silicate-as-
a-high-k-gate-dielectric-in-cmos-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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